Cas no 33901-20-1 (N-Benzyl-4-hydroxybenzamide)

• Product Name: N-Benzyl-4-hydroxybenzamide
• CAS No: 33901-20-1
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 5058003
• Update Time: 2025-08-05

N-Benzyl-4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-hydroxybenzamide
• (4-hydroxyphenyl)-N-benzylcarboxamide
• Oprea1_493078
• Oprea1_562047
• SBB015765
• N-Benzyl-4-hydroxybenzamide, AldrichCPR
• ST50197437
• N-Benzyl-4-hydroxybenzamide

• Inchi： 1S/C14H13NO2/c16-13-8-6-12(7-9-13)14(17)15-10-11-4-2-1-3-5-11/h1-9,16H,10H2,(H,15,17)
• InChI Key： FVQDRWUYZFPHLU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)O)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3

Additional information on N-Benzyl-4-hydroxybenzamide

N-Benzyl-4-hydroxybenzamide (CAS No. 33901-20-1): A Comprehensive Overview

N-Benzyl-4-hydroxybenzamide, with the chemical formula C₁₄H₁₃NO₂ and CAS number 33901-20-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its benzamide core and hydroxyl substituent, has garnered attention due to its potential applications in drug discovery and therapeutic interventions. The structural features of N-Benzyl-4-hydroxybenzamide make it a versatile scaffold for the development of novel bioactive agents.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often found in a variety of therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in drug design. Specifically, the hydroxyl group at the para position of the benzene ring in N-Benzyl-4-hydroxybenzamide enhances its solubility and bioavailability, which are critical factors in drug formulation. This compound's structural properties have been extensively studied for their role in modulating biological pathways.

In recent years, N-Benzyl-4-hydroxybenzamide has been explored for its potential in various therapeutic areas. One of the most promising applications is in the field of anti-inflammatory drugs. Studies have shown that derivatives of this compound can inhibit the activity of key inflammatory enzymes such as COX-2 and LOX. The hydroxyl group at position 4 of the benzene ring plays a crucial role in this interaction, providing a site for hydrogen bonding with target proteins. This interaction is essential for the compound's ability to modulate inflammatory responses effectively.

Furthermore, N-Benzyl-4-hydroxybenzamide has been investigated for its role in neuroprotective therapies. Research indicates that this compound can cross the blood-brain barrier and interact with neurotransmitter systems, potentially offering benefits in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzamide core of N-Benzyl-4-hydroxybenzamide is particularly interesting because it can mimic the structure of natural neurotransmitters, thereby influencing their activity.

The synthesis of N-Benzyl-4-hydroxybenzamide involves multi-step organic reactions that highlight its complexity as a chemical entity. The process typically begins with the formation of the benzamide bond, followed by functional group modifications to introduce the hydroxyl group at the para position. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic methods are crucial for producing N-Benzyl-4-hydroxybenzamide in quantities sufficient for preclinical and clinical studies.

The pharmacokinetic properties of N-Benzyl-4-hydroxybenzamide are another area of active research. Studies have demonstrated that this compound exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further development into an oral therapeutic agent. Additionally, its solubility profile suggests that it can be formulated into various dosage forms, including tablets and capsules, which enhances its clinical applicability.

In conclusion, N-Benzyl-4-hydroxybenzamide (CAS No. 33901-20-1) is a compound with significant potential in pharmaceutical applications. Its structural features, combined with its biological activity, make it a valuable scaffold for drug discovery. The ongoing research into its therapeutic applications underscores its importance as a candidate for future medical interventions. As our understanding of biological pathways continues to evolve, compounds like N-Benzyl-4-hydroxybenzamide will likely play an increasingly important role in addressing complex diseases.